Cas no 1821826-28-1 ((3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid
• CAS No: 1821826-28-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4708432
• PubChem ID: 58977392
• Update Time: 2024-11-06

(3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid
• MFCD31926079
• AT28948
• 2304514-66-5
• SCHEMBL12616436
• PS-18174
• CIS-4-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
• AT28947
• 1821826-28-1
• (3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H13NO2/c1-2-5-3-8-4-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： NDDVWSDMFBDMGI-RITPCOANSA-N
• SMILES： OC([C@H]1CNC[C@H]1CC)=O

Computed Properties

• Exact Mass: 143.094628657 g/mol
• Monoisotopic Mass: 143.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 143.18
• XLogP3: -2
• Topological Polar Surface Area: 49.3